![molecular formula C15H13BrN2O4 B4989533 5-bromo-2-methoxy-N-(4-methyl-2-nitrophenyl)benzamide](/img/structure/B4989533.png)
5-bromo-2-methoxy-N-(4-methyl-2-nitrophenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-bromo-2-methoxy-N-(4-methyl-2-nitrophenyl)benzamide, also known as BML-284, is a chemical compound that is used in scientific research to study the mechanism of action and biochemical and physiological effects of certain proteins and enzymes. BML-284 is a selective activator of the transcription factor peroxisome proliferator-activated receptor gamma (PPARγ), which plays a key role in regulating glucose and lipid metabolism.
Mechanism of Action
5-bromo-2-methoxy-N-(4-methyl-2-nitrophenyl)benzamide acts as a selective activator of PPARγ by binding to its ligand-binding domain and inducing a conformational change that enhances its transcriptional activity. This leads to the upregulation of genes involved in glucose and lipid metabolism, as well as anti-inflammatory and anti-oxidant pathways.
Biochemical and Physiological Effects:
This compound has been shown to improve glucose and lipid metabolism in animal models of diabetes and obesity, as well as to reduce inflammation and oxidative stress in various cell types. This compound has also been shown to enhance mitochondrial function and promote cell survival in certain cancer cell lines.
Advantages and Limitations for Lab Experiments
One advantage of using 5-bromo-2-methoxy-N-(4-methyl-2-nitrophenyl)benzamide in scientific research is its selectivity for PPARγ, which allows for more precise investigation of its role in various biological processes. However, one limitation is that this compound may not fully recapitulate the effects of endogenous PPARγ ligands, and its effects may be influenced by other factors such as cell type and experimental conditions.
Future Directions
Future research directions for 5-bromo-2-methoxy-N-(4-methyl-2-nitrophenyl)benzamide could include investigating its potential therapeutic applications in diseases such as diabetes, obesity, and cancer, as well as further elucidating its mechanism of action and downstream signaling pathways. Additionally, the development of more selective and potent PPARγ activators could lead to improved therapeutic options for these diseases.
Synthesis Methods
5-bromo-2-methoxy-N-(4-methyl-2-nitrophenyl)benzamide can be synthesized using a multi-step process that involves the reaction of 5-bromo-2-methoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 4-methyl-2-nitroaniline to form the amide product, which can be further purified using column chromatography.
Scientific Research Applications
5-bromo-2-methoxy-N-(4-methyl-2-nitrophenyl)benzamide has been used in various scientific research studies to investigate the role of PPARγ in the regulation of glucose and lipid metabolism, as well as its potential therapeutic applications in diseases such as diabetes, obesity, and cancer. This compound has also been used to study the effects of PPARγ activation on inflammation, oxidative stress, and mitochondrial function.
properties
IUPAC Name |
5-bromo-2-methoxy-N-(4-methyl-2-nitrophenyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13BrN2O4/c1-9-3-5-12(13(7-9)18(20)21)17-15(19)11-8-10(16)4-6-14(11)22-2/h3-8H,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUPBOLXDCTZRDD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)C2=C(C=CC(=C2)Br)OC)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13BrN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.